Cas no 5835-44-9 ((5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione)

• Product Name: (5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione
• CAS No: 5835-44-9
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 1610113
• PubChem ID: 6387685
• Update Time: 2025-07-16

(5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-butyl-5-(phenylmethylene)-
• (5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione
• SR-01000010262-1
• 5835-44-9
• F1075-0155
• (E)-5-benzylidene-3-butylthiazolidine-2,4-dione
• AKOS002220136
• SR-01000010262
• (5E)-5-benzylidene-3-butyl-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C14H15NO2S/c1-2-3-9-15-13(16)12(18-14(15)17)10-11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3/b12-10+
• InChI Key： RCRWTZVSNAXUAG-ZRDIBKRKSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=CC=CC=1)=O)CCCC)=O

Computed Properties

• Exact Mass: 261.08245
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on (5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione

Comprehensive Overview of (5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione (CAS No. 5835-44-9)

(5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione, with the CAS number 5835-44-9, is a specialized organic compound belonging to the thiazolidinedione family. This class of compounds has garnered significant attention in recent years due to their potential applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structure, featuring a butyl group and a phenylmethylidene moiety, contributes to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule for its versatility and potential in drug discovery and development.

One of the most searched questions related to (5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione is its role in medicinal chemistry. The thiazolidinedione core is known for its bioactivity, particularly in modulating metabolic pathways. While this specific derivative is not as widely studied as some of its analogs, its structural features suggest potential applications in targeting inflammatory pathways or oxidative stress—topics that are currently trending in biomedical research. The presence of the phenylmethylidene group may enhance its ability to interact with biological targets, making it a candidate for further investigation in drug design.

From a synthetic chemistry perspective, CAS 5835-44-9 presents interesting challenges and opportunities. The compound's E-configuration at the 5-position is crucial for its stability and reactivity. Chemists often explore methods to optimize the synthesis of such compounds, focusing on yield improvement and stereoselectivity—key terms frequently searched in academic and industrial chemistry circles. Recent advances in green chemistry have also prompted researchers to develop more sustainable routes for producing thiazolidinedione derivatives, aligning with the growing demand for environmentally friendly synthetic protocols.

The physicochemical properties of (5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione are another area of interest. Its solubility profile, melting point, and stability under various conditions are critical parameters for formulation scientists. These characteristics are often queried in databases and search engines by professionals working in pharmaceutical development or material science. Understanding these properties is essential for determining the compound's suitability for specific applications, whether in drug delivery systems or as a building block for advanced materials.

In the context of drug discovery, the thiazolidinedione scaffold has been explored for its potential in treating metabolic disorders. While 5835-44-9 itself may not be a clinical candidate, its structural features make it a valuable research tool for studying structure-activity relationships. The compound's butyl side chain and aromatic substitution pattern offer insights into how modifications affect biological activity—a hot topic in computational chemistry and molecular modeling discussions.

Recent trends in AI-assisted drug discovery have brought renewed attention to compounds like (5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione. Machine learning algorithms are being trained to predict the properties and potential applications of such molecules, reducing the time and cost associated with traditional screening methods. This intersection of cheminformatics and artificial intelligence is one of the most searched topics in contemporary chemical research, making compounds with well-defined structures like CAS 5835-44-9 particularly relevant for these studies.

From a commercial perspective, the availability and synthesis scale-up of 5835-44-9 are common queries among chemical suppliers and purchasers. The compound's niche application potential creates specific market dynamics, with demand coming primarily from research institutions and specialty chemical companies. Quality control parameters, including HPLC purity and spectroscopic characterization data, are frequently requested by buyers, reflecting the compound's use in sensitive applications where precise specifications are crucial.

Looking forward, the scientific community continues to explore novel derivatives of thiazolidine-2,4-diones, with (5E)-3-butyl-5-(phenylmethylidene)-1,3-thiazolidine-2,4-dione serving as an important reference point. Its well-characterized structure and properties make it a valuable compound for method development in analytical chemistry and a potential precursor for more complex molecules. As research in personalized medicine and targeted therapies advances, the insights gained from studying such compounds may contribute to the development of next-generation therapeutic agents.